Cas no 1201899-21-9 (Potassium Propa-1,2-dienyltrifluoroborate)

• Product Name: Potassium Propa-1,2-dienyltrifluoroborate
• CAS No: 1201899-21-9
• MF: C₃H₃BF₃K
• MW: 145.960432291031
• CID: 4457556
• PubChem ID: 42614633
• Update Time: 2025-11-02

Potassium Propa-1,2-dienyltrifluoroborate Chemical and Physical Properties

Names and Identifiers

• potassium,trifluoro(propa-1,2-dienyl)boranuide
• potassium propa-1,2-dienyltrifluoroborate
• potassium:trifluoro(propa-1,2-dienyl)boranuide
• Borate(1-), trifluoro-1,2-propadien-1-yl-, potassium (1:1), (T-4)-
• MFCD11052666
• Potassium trifluoro(propadienyl)borate(1-)
• A50785
• DTXSID50655185
• 1201899-21-9
• Potassiumpropa-1,2-dienyltrifluoroborate
• potassium;trifluoro(propa-1,2-dienyl)boranuide
• P90050
• AKOS006343096
• potassium trifluoro(propa-1,2-dien-1-yl)borate
• ZB0258
• Potassium Propa-1,2-dienyltrifluoroborate

• Inchi： 1S/C3H3BF3.K/c1-2-3-4(5,6)7;/h3H,1H2;/q-1;+1
• InChI Key： ZNAQRYYEMVXCEP-UHFFFAOYSA-N
• SMILES： [K+].[B-](F)(F)(F)C=C=C

Computed Properties

• Exact Mass: 145.9916962Da
• Monoisotopic Mass: 145.9916962Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 102
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives

Additional information on Potassium Propa-1,2-dienyltrifluoroborate

Potassium Propa-1,2-dienyltrifluoroborate (CAS 1201899-21-9): A Versatile Reagent in Modern Organic Synthesis

In the rapidly evolving field of organic chemistry, Potassium Propa-1,2-dienyltrifluoroborate (CAS 1201899-21-9) has emerged as a highly valuable reagent for constructing complex molecular architectures. This organoboron compound belongs to the family of allylboron reagents, which have gained significant attention due to their remarkable reactivity and selectivity in cross-coupling reactions.

The unique structural feature of Potassium Propa-1,2-dienyltrifluoroborate lies in its allene moiety combined with a trifluoroborate group. This combination enables diverse reactivity patterns that are being explored in cutting-edge research areas such as pharmaceutical synthesis, material science, and agrochemical development. Recent studies highlight its growing importance in Suzuki-Miyaura coupling reactions, where it serves as an efficient partner for constructing carbon-carbon bonds.

From a physicochemical perspective, Potassium Propa-1,2-dienyltrifluoroborate typically appears as a white to off-white crystalline powder. It demonstrates good stability under inert conditions but requires proper handling to prevent moisture absorption. The compound's solubility profile makes it particularly useful in various organic solvents, facilitating its application in diverse reaction conditions.

The synthetic utility of Potassium Propa-1,2-dienyltrifluoroborate (CAS 1201899-21-9) extends to several contemporary research domains. In medicinal chemistry, researchers are leveraging its unique reactivity to create novel drug candidates with improved pharmacological properties. The compound's ability to participate in stereoselective transformations makes it especially valuable for constructing chiral molecules, a critical requirement in modern drug development.

Recent advancements in catalytic systems have further expanded the applications of Potassium Propa-1,2-dienyltrifluoroborate. Chemists are now exploring its use in palladium-catalyzed reactions, nickel-mediated couplings, and even photocatalytic transformations. These developments align with the growing demand for more sustainable and efficient synthetic methodologies in the chemical industry.

The commercial availability of Potassium Propa-1,2-dienyltrifluoroborate has increased significantly in recent years, reflecting its rising importance in both academic and industrial settings. Suppliers typically offer this reagent with varying purity grades to accommodate different research needs, from exploratory studies to large-scale production. Proper storage recommendations include maintaining the compound under inert atmosphere at controlled temperatures to ensure optimal shelf life.

From a safety standpoint, while Potassium Propa-1,2-dienyltrifluoroborate is generally considered stable for laboratory use, standard precautions for handling organoboron compounds should be observed. This includes using appropriate personal protective equipment and working in well-ventilated areas. The compound's material safety data sheet (MSDS) provides detailed guidance for safe handling and disposal procedures.

The growing body of literature on Potassium Propa-1,2-dienyltrifluoroborate applications continues to demonstrate its versatility. Recent publications highlight its use in constructing complex natural product analogs, functional materials, and specialty chemicals. As synthetic methodologies advance, researchers anticipate discovering even more applications for this valuable building block in organic synthesis.

For researchers considering Potassium Propa-1,2-dienyltrifluoroborate (CAS 1201899-21-9) for their projects, several factors should be considered. The reagent's compatibility with various reaction conditions, its stability profile, and the availability of suitable catalytic systems are all important considerations. Additionally, the compound's relatively mild reaction conditions make it attractive for applications where sensitive functional groups are present.

The future outlook for Potassium Propa-1,2-dienyltrifluoroborate appears promising, with ongoing research exploring its potential in emerging areas such as click chemistry and bioconjugation. As the demand for more efficient and selective synthetic methods grows, this reagent is poised to play an increasingly important role in modern chemical synthesis across multiple disciplines.